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Compound of Interest

Compound Name: 4-Bromocyclohexanone

Cat. No.: B110694

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reaction between 4-
bromocyclohexanone and sodium azide, yielding 4-azidocyclohexanone. This key
intermediate is a versatile building block in medicinal chemistry and drug development,
primarily due to the presence of the azide moiety, which allows for the facile introduction of
nitrogen-containing functionalities and participation in bioorthogonal "click chemistry"” reactions.

Introduction

The reaction of 4-bromocyclohexanone with sodium azide is a nucleophilic substitution
reaction that replaces the bromine atom with an azide group. The resulting product, 4-
azidocyclohexanone, is a valuable synthetic intermediate. The electron-withdrawing nature of
the carbonyl group in the cyclohexanone ring enhances the electrophilicity of the carbon atom
bonded to the bromine, making it susceptible to nucleophilic attack.[1]

The azide functional group is particularly useful in modern drug discovery. It can be readily
reduced to a primary amine, providing a route to various amine derivatives.[2] More
significantly, the azide group is a key participant in the copper(l)-catalyzed azide-alkyne
cycloaddition (CuUAAC), a cornerstone of "click chemistry."[2][3] This reaction allows for the
efficient and specific formation of stable triazole rings, which are important scaffolds in many
biologically active compounds.
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Reaction Mechanism and Signaling Pathway

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The azide
ion (N3~), a potent nucleophile, attacks the carbon atom bearing the bromine atom from the
backside, leading to an inversion of stereochemistry at the reaction center. This concerted
mechanism involves a transition state where the nucleophile is forming a bond and the leaving
group (bromide ion) is simultaneously breaking its bond.

Below is a diagram illustrating the SN2 reaction mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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